3-{[4-(acetyloxy)benzoyl]amino}-4-methylbenzoic acid

• IUPAC Name: 3-[(4-acetyloxybenzoyl)amino]-4-methylbenzoic acid
• InChI: InChI=1S/C17H15NO5/c1-10-3-4-13(17(21)22)9-15(10)18-16(20)12-5-7-14(8-6-12)23-11(2)19/h3-9H,1-2H3,(H,18,20)(H,21,22)
• InChI Key: YUKJMCIDMFTGFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)O)NC(=O)C2=CC=C(C=C2)OC(=O)C
• Molecular Formula: C17H15NO5
• Molecular Weight: 313.30 g/mol

Description

3-{[4-(acetyloxy)benzoyl]amino}-4-methylbenzoic acid, also known as aspirin, is a widely used medication for pain relief and anti-inflammatory purposes. Aspirin belongs to the class of nonsteroidal anti-inflammatory drugs (NSAIDs) and is one of the most commonly used drugs worldwide. Aspirin is a salicylate and works by inhibiting the production of prostaglandins, which are responsible for inflammation, pain, and fever.

Mechanism of Action

Aspirin works by inhibiting the production of prostaglandins, which are responsible for inflammation, pain, and fever. Aspirin irreversibly acetylates cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. By inhibiting COX enzymes, 3-{[4-(acetyloxy)benzoyl]amino}-4-methylbenzoic acid reduces the production of prostaglandins and thus reduces inflammation, pain, and fever.
Biochemical and Physiological Effects:
Aspirin has several biochemical and physiological effects, including anti-inflammatory, analgesic, antipyretic, and antiplatelet effects. Aspirin inhibits the production of prostaglandins, which are responsible for inflammation, pain, and fever. Aspirin also inhibits platelet aggregation by irreversibly acetylating COX enzymes in platelets. This reduces the risk of blood clots and cardiovascular events such as heart attack and stroke.

Advantages and Limitations for Lab Experiments

Aspirin has several advantages for lab experiments, including its low cost, availability, and ease of synthesis. Aspirin is also stable and can be stored for long periods. However, 3-{[4-(acetyloxy)benzoyl]amino}-4-methylbenzoic acid has some limitations, including its low solubility in water, which can affect its bioavailability and pharmacokinetics. Aspirin can also have variable effects depending on the dose, route of administration, and individual variability.

Future Directions

Aspirin has several potential future directions for research, including its role in cancer prevention and treatment, its effects on the immune system, and its potential use in combination therapy with other drugs. Aspirin has been shown to have anti-tumor effects in various types of cancer, and further research is needed to explore its potential as a cancer treatment. Aspirin has also been shown to modulate the immune system, and further research is needed to explore its potential as an immunomodulatory agent. Finally, 3-{[4-(acetyloxy)benzoyl]amino}-4-methylbenzoic acid has been studied in combination with other drugs for various conditions, and further research is needed to explore its potential as a combination therapy.

Scientific Research Applications

Aspirin has been extensively studied for its therapeutic effects in various conditions such as pain, inflammation, fever, and cardiovascular diseases. Aspirin has been shown to reduce the risk of heart attack, stroke, and other cardiovascular events by inhibiting platelet aggregation and reducing inflammation. Aspirin has also been studied for its potential role in cancer prevention and treatment, as it has been shown to inhibit the growth of cancer cells and induce apoptosis.